Cas no 1021251-85-3 (2-[3-(benzenesulfonyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl]-N-(2-ethoxyphenyl)acetamide)

• Product Name: 2-[3-(benzenesulfonyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl]-N-(2-ethoxyphenyl)acetamide
• CAS No: 1021251-85-3
• MF: C₂₃H₂₄N₂O₅S
• MW: 440.512064933777
• CID: 5381998
• Update Time: 2025-07-08

2-[3-(benzenesulfonyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl]-N-(2-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Ethoxyphenyl)-4,6-dimethyl-2-oxo-3-(phenylsulfonyl)-1(2H)-pyridineacetamide
• 2-[3-(benzenesulfonyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl]-N-(2-ethoxyphenyl)acetamide

• Inchi： 1S/C23H24N2O5S/c1-4-30-20-13-9-8-12-19(20)24-21(26)15-25-17(3)14-16(2)22(23(25)27)31(28,29)18-10-6-5-7-11-18/h5-14H,4,15H2,1-3H3,(H,24,26)
• InChI Key： VUZZNUMNELHLCC-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(NC2=CC=CC=C2OCC)=O)C(C)=CC(C)=C1S(C1=CC=CC=C1)(=O)=O

Experimental Properties

• Density: 1.292±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 698.4±55.0 °C(Predicted)
• pka: 13.07±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-[3-(benzenesulfonyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl]-N-(2-ethoxyphenyl)acetamide

Compound CAS No 1021251-85-3: 2-[3-(benzenesulfonyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl]-N-(2-ethoxyphenyl)acetamide

The compound CAS No 1021251-85-3, also known as 2-[3-(benzenesulfonyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl]-N-(2-ethoxyphenyl)acetamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential as a lead compound in drug discovery programs targeting various therapeutic areas.

The molecular structure of this compound is characterized by a dihydropyridine ring system, which is a well-known scaffold in medicinal chemistry. The presence of a benzenesulfonyl group at the 3-position of the dihydropyridine ring introduces significant electronic and steric effects, potentially enhancing the compound's bioavailability and target selectivity. Additionally, the 4,6-dimethyl substituents further modulate the physical and chemical properties of the molecule, making it more amenable to pharmacological applications.

One of the most intriguing aspects of this compound is its N-(2-ethoxyphenyl)acetamide moiety. This group not only contributes to the overall lipophilicity of the molecule but also plays a critical role in determining its pharmacokinetic profile. Recent research has demonstrated that such substituents can significantly influence drug absorption and distribution, making them valuable for optimizing drug delivery systems.

From a synthetic perspective, this compound represents a remarkable achievement in organic synthesis. The construction of such a complex molecule involves multi-step reactions requiring precise control over regioselectivity and stereoselectivity. Researchers have employed advanced methodologies, including cross-coupling reactions and enzymatic catalysis, to achieve high yields and purity levels.

In terms of biological activity, this compound has shown remarkable promise in preclinical studies. It exhibits potent inhibitory activity against several key enzymes implicated in inflammatory diseases and neurodegenerative disorders. For instance, recent findings indicate that it effectively inhibits cyclooxygenase (COX) enzymes, which are central to inflammation pathways. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders.

The development of this compound also underscores the importance of interdisciplinary collaboration in modern drug discovery. Chemists, biologists, and computational scientists have worked together to design, synthesize, and evaluate this molecule's properties. Advanced computational tools have been utilized to predict its binding affinity to target proteins and optimize its pharmacokinetic profile.

Looking ahead, this compound represents a stepping stone for further research into related structures with enhanced efficacy and reduced toxicity. Ongoing studies are exploring modifications to the dihydropyridine core and side chains to improve its therapeutic index. Additionally, efforts are underway to investigate its mechanism of action at a molecular level using techniques such as X-ray crystallography and cryo-electron microscopy.

In conclusion, CAS No 1021251-85-3 stands out as a compelling candidate for advancing drug discovery efforts. Its unique structure, coupled with cutting-edge synthetic methodologies and biological insights derived from recent research, positions it as a valuable asset in the pursuit of novel therapeutic agents.